Cas no 103213-26-9 (Adenosine, guanylyl-(3'®5')-, monoammonium salt (9CI))

• Product Name: Adenosine, guanylyl-(3'®5')-, monoammonium salt (9CI)
• CAS No: 103213-26-9
• MF: C₂₀H₂₈N₁₁O₁₁P
• MW: 629.47718334198
• CID: 125520
• PubChem ID: 136238511
• Update Time: 2025-04-18

Adenosine, guanylyl-(3'®5')-, monoammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• [5-(2-amino-6-oxo-3H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate,azane
• guanylyl[3'->5']adenosine, ammonium salt
• 5')-, monoammonium salt (9CI)
• DTXSID80745462
• 103213-26-9
• [5-(2-amino-6-oxo-3H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate;azane
• Adenosine, guanylyl-(3'®5')-, monoammonium salt (9CI)

• Inchi： 1S/C20H25N10O11P.H3N/c21-14-8-15(24-3-23-14)29(4-25-8)18-11(33)10(32)7(40-18)2-38-42(36,37)41-13-6(1-31)39-19(12(13)34)30-5-26-9-16(30)27-20(22)28-17(9)35;/h3-7,10-13,18-19,31-34H,1-2H2,(H,36,37)(H2,21,23,24)(H3,22,27,28,35);1H3
• InChI Key： ZCLISSXBBCIJBI-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC1C(CO)OC(C1O)N1C=NC2C(NC(N)=NC1=2)=O.N

Computed Properties

• Exact Mass: 629.170738g/mol
• Monoisotopic Mass: 629.170738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 629.5g/mol
• Topological Polar Surface Area: 311Ų

Experimental Properties

• PSA: 328.39000
• LogP: -2.25660

Adenosine, guanylyl-(3'®5')-, monoammonium salt (9CI) Security Information

• Storage Condition：−20°C